Methyl 5-bromo-2-(2-(3-chlorophenyl)acetamido)benzoate

• Molecular Formula: C16H13BrClNO3
• Molecular Weight: 382.63 g/mol
• IUPAC Name: methyl 5-bromo-2-[[2-(3-chlorophenyl)acetyl]amino]benzoate
• InChI: InChI=1S/C16H13BrClNO3/c1-22-16(21)13-9-11(17)5-6-14(13)19-15(20)8-10-3-2-4-12(18)7-10/h2-7,9H,8H2,1H3,(H,19,20)
• InChI Key: WBEMPVVDFCNSCY-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)Br)NC(=O)CC2=CC(=CC=C2)Cl

Description

Methyl 5-bromo-2-(2-(3-chlorophenyl)acetamido)benzoate is a useful research compound. Its molecular formula is C16H13BrClNO3 and its molecular weight is 382.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Triethylamine (18 mL, 130 mmol) was added to methyl 2-amino-5-bromobenzoate (25 g, 110 mmol) in DCM (150 mL). The mixture was cooled to 0° C. and 2-(3-chlorophenyl)acetyl chloride (24.3 g, 130 mmol) in DCM (100 mL) was added. The mixture was allowed to warm to room temperature overnight with stirring. Aqueous K2CO3 (10 wt. %) was added and the mixture was extracted with DCM. The organic phase was dried (MgSO4), filtered, and concentrated to yield the title compound.